Cas no 1052563-98-0 (2-(4-Ethoxy-benzyl)-2h-pyrazol-3-ylamine)
1052563-98-0 structure
Product Name:2-(4-Ethoxy-benzyl)-2h-pyrazol-3-ylamine
CAS No:1052563-98-0
MF:C12H15N3O
MW:217.267002344131
CID:2150839
Update Time:2023-08-05
2-(4-Ethoxy-benzyl)-2h-pyrazol-3-ylamine Chemical and Physical Properties
Names and Identifiers
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- 2-(4-ethoxy-benzyl)-2H-pyrazol-3-ylamine
- 1-(4-ETHOXYBENZYL)-1H-PYRAZOL-5-AMINE
- 2-(4-Ethoxy-benzyl)-2h-pyrazol-3-ylamine
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- Inchi: 1S/C12H15N3O/c1-2-16-11-5-3-10(4-6-11)9-15-12(13)7-8-14-15/h3-8H,2,9,13H2,1H3
- InChI Key: TVLOLOPHDHVCSB-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=CC=1)CN1C(=CC=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 204
- Topological Polar Surface Area: 53.1
2-(4-Ethoxy-benzyl)-2h-pyrazol-3-ylamine Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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